5-(3-Carboxybenzoyl)-2-((6-(4-methoxyphenyl)-5-hexenyl)oxy)benzenepropanoic acid
Overview
Description
Leukotriene B4 (LTB4) is a dihydroxy fatty acid derived from the 5-lipoxygenase pathway of arachidonic acid metabolism and plays a crucial role in the inflammatory process . LY223982 effectively inhibits the binding of radiolabeled LTB4 to isolated human neutrophils, with an impressive IC50 value of 13.2 nM .
Scientific Research Applications
LY223982 finds applications across scientific disciplines:
Chemistry: Researchers explore its interactions with other molecules, elucidating binding mechanisms and structural features.
Biology: LY223982’s impact on immune responses, inflammation, and cell signaling pathways is a subject of interest.
Medicine: Investigations focus on potential therapeutic uses, such as anti-inflammatory treatments.
Industry: Pharmaceutical companies evaluate its role in drug development.
Mechanism of Action
LY223982’s mechanism involves antagonizing the LTB4 receptor. By binding to this receptor, it modulates immune responses, inflammation, and cell migration. Further studies are needed to unravel its precise molecular targets and downstream pathways.
Biochemical Analysis
Biochemical Properties
LY223982 plays a significant role in biochemical reactions, particularly in the inhibition of leukotriene B4 (LTB4) receptor . It effectively inhibits the binding of [3H]LTB4 to the LTB4 receptor, with an IC50 value of 13.2 nM . This interaction with the LTB4 receptor suggests that LY223982 may interact with enzymes, proteins, and other biomolecules involved in the leukotriene pathway.
Cellular Effects
LY223982 has profound effects on various types of cells and cellular processes. It influences cell function by inhibiting the aggregation of human neutrophils by LTB4 . This suggests that LY223982 may impact cell signaling pathways, gene expression, and cellular metabolism related to the leukotriene pathway and neutrophil function.
Molecular Mechanism
The molecular mechanism of LY223982 involves its binding interactions with the LTB4 receptor, leading to the inhibition of the receptor . This inhibition can result in changes in gene expression and cellular responses, particularly in cells involved in the immune response such as neutrophils .
Metabolic Pathways
LY223982 is involved in the leukotriene pathway, a part of arachidonic acid metabolism . It interacts with the LTB4 receptor, which is a key component of this pathway
Preparation Methods
Industrial Production Methods: Information regarding large-scale industrial production methods for LY223982 is limited. Typically, pharmaceutical companies optimize synthetic routes to achieve efficient and cost-effective production. proprietary details remain confidential.
Chemical Reactions Analysis
LY223982 participates in various chemical reactions, including oxidation, reduction, and substitution. Although specific reagents and conditions are not widely documented, its potency as an LTB4 receptor antagonist suggests interactions with cellular components and signaling pathways.
Comparison with Similar Compounds
LY223982 stands out due to its specificity for the LTB4 receptor. Similar compounds include other leukotriene receptor antagonists, but LY223982’s unique properties make it a valuable research tool.
Properties
IUPAC Name |
3-[3-(2-carboxyethyl)-4-[(E)-6-(4-methoxyphenyl)hex-5-enoxy]benzoyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30O7/c1-36-26-14-10-21(11-15-26)7-4-2-3-5-18-37-27-16-12-24(19-22(27)13-17-28(31)32)29(33)23-8-6-9-25(20-23)30(34)35/h4,6-12,14-16,19-20H,2-3,5,13,17-18H2,1H3,(H,31,32)(H,34,35)/b7-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYZSSLLFRVDRHL-QPJJXVBHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CCCCCOC2=C(C=C(C=C2)C(=O)C3=CC(=CC=C3)C(=O)O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/CCCCOC2=C(C=C(C=C2)C(=O)C3=CC(=CC=C3)C(=O)O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
117423-74-2 |
Source
|
| Record name | LY 223982 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0117423742 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | LY-223982 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XG52JC545T | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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